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Compound of Interest

Compound Name: 3-Phenoxyphenethylamine

Cat. No.: B056769 Get Quote

Disclaimer: Despite a comprehensive search of scientific literature and patent databases, no

specific biological activity, mechanism of action, or detailed experimental data has been found

for the compound 2-(3-phenoxyphenyl)ethylamine (CAS 118468-17-0). The following

information is based on the general properties of the phenethylamine chemical class and

should not be considered specific to this particular compound. All data presented for related

compounds is for illustrative purposes only.

Executive Summary
2-(3-Phenoxyphenyl)ethylamine is a chemical compound belonging to the phenethylamine

class. While its specific biological functions remain uncharacterized in publicly available

research, the phenethylamine scaffold is a well-established pharmacophore present in a wide

array of neuroactive and psychoactive substances. This guide provides the known

physicochemical properties of 2-(3-phenoxyphenyl)ethylamine and offers a broader context by

examining the general biological activities and mechanisms of the phenethylamine class of

molecules. Due to the absence of specific research, this document cannot provide in-depth

experimental protocols or signaling pathway diagrams for the target compound.

Physicochemical Properties of 2-(3-
Phenoxyphenyl)ethylamine
The fundamental properties of 2-(3-phenoxyphenyl)ethylamine have been collated from various

chemical supplier databases.
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Property Value Reference

CAS Number 118468-17-0 N/A

Molecular Formula C₁₄H₁₅NO [1]

Molecular Weight 213.28 g/mol [1]

IUPAC Name
2-(3-phenoxyphenyl)ethan-1-

amine
N/A

Synonyms 3-Phenoxyphenethylamine N/A

Boiling Point 142 °C at 5 mmHg N/A

Density 1.08 g/cm³ N/A

The Phenethylamine Class: A General Overview of
Biological Activity
The 2-phenethylamine structure is the backbone for a vast number of biologically active

molecules, including endogenous neurotransmitters, hormones, and synthetic drugs. The

biological effects of phenethylamine derivatives are highly dependent on the substitutions on

the phenyl ring, the ethylamine side chain, and the terminal amine.

Key Biological Targets:

Monoamine Transporters: Many phenethylamines are known to interact with the transporters

for dopamine (DAT), norepinephrine (NET), and serotonin (SERT). They can act as

substrates, inhibitors, or reversing agents (releasers) for these transporters.

G-Protein Coupled Receptors (GPCRs): This class of compounds frequently exhibits affinity

for various GPCRs, including:

Adrenergic Receptors (α and β): Modulation of these receptors can lead to cardiovascular

effects (changes in blood pressure and heart rate) and other physiological responses.

Dopamine Receptors (D₁-D₅): Interaction with dopamine receptors is central to the effects

of many stimulants and antipsychotic drugs.
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Serotonin (5-HT) Receptors: The diverse subtypes of serotonin receptors are targets for

antidepressants, anxiolytics, and psychedelic compounds.

Trace Amine-Associated Receptors (TAARs): Phenethylamine is an endogenous ligand for

TAAR1, a receptor involved in modulating monoaminergic neurotransmission.

Potential (but Unverified) Areas of Research for 2-(3-
Phenoxyphenyl)ethylamine
Given its core structure, 2-(3-phenoxyphenyl)ethylamine could theoretically be investigated for

activities similar to other phenethylamine derivatives. These are speculative avenues for

research and are not based on any existing data for this specific compound.

Neurotransmitter Reuptake Inhibition: The phenethylamine backbone is common in

compounds that inhibit the reuptake of norepinephrine and serotonin. For instance, a novel

class of 3-(phenoxy-phenyl-methyl)-pyrrolidines has been identified as potent and balanced

norepinephrine and serotonin reuptake inhibitors.[2]

Receptor Binding Affinity: Studies on related phenethylamine derivatives have evaluated

their binding affinities for various receptors. For example, certain 2-phenyl-2-(1-

hydroxycycloalkyl)ethylamine derivatives have been examined for their ability to inhibit

norepinephrine and serotonin uptake.[3]

Synthesis and Experimental Protocols: A General
Perspective
While no specific synthesis or experimental protocols for 2-(3-phenoxyphenyl)ethylamine have

been found in the literature, general methods for the synthesis of phenethylamines are well-

established. A common synthetic route involves the reduction of a corresponding substituted

phenylacetonitrile or the reductive amination of a substituted phenylacetaldehyde.

Illustrative Experimental Workflow for Characterizing a Novel Phenethylamine:

The following diagram illustrates a general workflow that could be applied to characterize the

biological activity of a novel phenethylamine like 2-(3-phenoxyphenyl)ethylamine. This is a

hypothetical workflow and has not been applied to the target compound.
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Compound Synthesis & Purity Analysis

In Vitro Screening
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Functional Assays (e.g., cAMP accumulation) Pharmacokinetic Studies Behavioral Models (e.g., locomotor activity, antidepressant models) Toxicology Assessment
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General workflow for characterizing a novel phenethylamine.

Conclusion
The compound 2-(3-phenoxyphenyl)ethylamine (CAS 118468-17-0) remains a largely

uncharacterized molecule within the scientific literature. While its physicochemical properties

are known, its biological activities, mechanism of action, and potential therapeutic applications

are yet to be determined. The broader family of phenethylamines exhibits a wide range of

pharmacological effects, primarily centered on the modulation of monoaminergic systems in the

central nervous system. Any future research on 2-(3-phenoxyphenyl)ethylamine would need to

begin with fundamental in vitro screening to determine its primary biological targets, followed by

more extensive in vivo studies to understand its physiological effects. Researchers are

encouraged to view this compound as a novel chemical entity with unexplored potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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